4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine

• IUPAC Name: 4-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]sulfonyl-5-methyl-1,2-oxazol-3-amine
• InChI: InChI=1S/C15H19ClN4O3S/c1-11-14(15(17)18-23-11)24(21,22)20-8-6-19(7-9-20)10-12-2-4-13(16)5-3-12/h2-5H,6-10H2,1H3,(H2,17,18)
• InChI Key: CCLOYRQIPCUGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)N)S(=O)(=O)N2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C15H19ClN4O3S
• Molecular Weight: 370.9 g/mol

Description

4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmacology and medicine. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, which may be responsible for its potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine have been studied extensively. This compound has been shown to have anti-inflammatory and analgesic effects, which may be due to its ability to inhibit the activity of certain enzymes involved in the inflammatory response. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, which may be responsible for its potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine in lab experiments is that it has been shown to have a high degree of selectivity for its target enzymes and neurotransmitters. Additionally, this compound has been shown to have a low degree of toxicity, making it a safe candidate for use in lab experiments. However, one of the limitations of using this compound is that it is relatively expensive to synthesize, which may limit its use in large-scale experiments.

Future Directions

There are many potential future directions for research on 4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine. One potential direction is to further elucidate the mechanism of action of this compound, which may lead to the development of more effective treatments for pain, inflammation, and neurological disorders. Additionally, future research could focus on improving the synthesis method for this compound, which may make it more accessible for large-scale experiments. Finally, future research could focus on developing analogs of this compound that have improved selectivity and efficacy for their target enzymes and neurotransmitters.

Synthesis Methods

The synthesis of 4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine is a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 4-chlorobenzyl chloride with piperazine to form 4-(4-chlorobenzyl)-1-piperazine. The second step involves the reaction of 4-(4-chlorobenzyl)-1-piperazine with sodium hydride and methyl isoxazole-3-carboxylate to form 4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine.

Scientific Research Applications

4-{[4-(4-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine has been studied extensively for its potential applications in pharmacology and medicine. This compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. Additionally, this compound has been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.